1-(1-ethylazetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde
Overview
Description
1-(1-ethylazetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde, also known as EATC, is a chemical compound that has been studied extensively for its potential applications in the field of medicinal chemistry. EATC is a highly reactive compound and has been found to possess a wide range of biological activities. It has been used in the synthesis of a variety of pharmaceuticals and has been studied for its potential to act as a therapeutic agent in various diseases.
Scientific Research Applications
1-(1-ethylazetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde has been studied extensively for its potential applications in the field of medicinal chemistry. It has been found to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral activities. In addition, this compound has been used in the synthesis of a variety of pharmaceuticals, such as anti-fungal agents, anti-bacterial agents, and anti-viral agents. It has also been studied for its potential to act as a therapeutic agent in various diseases, including cancer, HIV, and Alzheimer’s disease.
Mechanism of Action
The triazole group in your compound is a common feature in many pharmaceuticals and is known for its versatile biological activity. It can interact with various enzymes and receptors in the body, leading to diverse therapeutic effects .
The mode of action of such compounds typically involves binding to a specific target, such as an enzyme or receptor, and modulating its activity. This can lead to changes in biochemical pathways and cellular functions .
Pharmacokinetics, or how the body affects a drug, is a crucial aspect of drug action. It involves absorption, distribution, metabolism, and excretion (ADME) of the compound. Factors such as the compound’s chemical structure, formulation, route of administration, and patient-specific factors can influence its pharmacokinetics .
The result of the compound’s action would depend on its specific targets and mode of action. It could range from inhibiting a pathological process, killing harmful cells, or correcting a biochemical imbalance .
Environmental factors such as pH, temperature, and the presence of other substances can influence the compound’s action, efficacy, and stability .
Advantages and Limitations for Lab Experiments
1-(1-ethylazetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde has several advantages that make it a useful compound for laboratory experiments. It is highly reactive and can be easily synthesized using a variety of methods. In addition, it has a wide range of biological activities and has been found to have an anti-tumor effect. However, there are some limitations to using this compound in laboratory experiments. It is a highly reactive compound and can be difficult to handle and store. In addition, the exact mechanism of action of this compound is not fully understood, which can limit its use in certain experiments.
Future Directions
The potential applications of 1-(1-ethylazetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde are vast and there are many potential future directions for its use. Some potential future directions include further investigation of its anti-tumor effects, its potential use in the development of new pharmaceuticals, and its potential use as a therapeutic agent in various diseases. In addition, further research into the mechanism of action of this compound could lead to the development of new drugs and treatments. Finally, further research into the biochemical and physiological effects of this compound could lead to new insights into the role of this compound in the body.
Properties
IUPAC Name |
1-(1-ethylazetidin-3-yl)triazole-4-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N4O/c1-2-11-4-8(5-11)12-3-7(6-13)9-10-12/h3,6,8H,2,4-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RIYFYCJIWKSWSA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CC(C1)N2C=C(N=N2)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
